Cas no 196519-58-1 (Phenol, 4-fluoro-2,5-dimethyl-)

Phenol, 4-fluoro-2,5-dimethyl- structure

196519-58-1 structure

Product Name:Phenol, 4-fluoro-2,5-dimethyl-

CAS No:196519-58-1

Molecular Formula:C₈H₉OF

Molecular Weight:140.155

CID:3869191

PubChem ID:22627623

Phenol, 4-fluoro-2,5-dimethyl- Properties

Names and Identifiers

- Phenol, 4-fluoro-2,5-dimethyl-
- 4-Fluoro-2,5-dimethylphenol
- SCHEMBL7724120
- SZAAQEQSQLOKQW-UHFFFAOYSA-N
- DTXSID301309850
- 196519-58-1
- MFCD23111064
- 4-fluoro-2,5-dimethylphenol
- InChIKey： SZAAQEQSQLOKQW-UHFFFAOYSA-N
- Inchi： InChI=1S/C8H9FO/c1-5-4-8(10)6(2)3-7(5)9/h3-4,10H,1-2H3
- SMILES： CC1=CC(=C(C=C1F)C)O

Computed Properties

Exact Mass: 140.064
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 0
Monoisotopic Mass: 140.064
Heavy Atom Count: 10
Complexity: 116
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.4
Topological Polar Surface Area: 20.2A^2

Phenol, 4-fluoro-2,5-dimethyl- Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
1PlusChem	1P00I41C-250mg	Phenol, 4-fluoro-2,5-dimethyl-	196519-58-1		250mg	$68.00	2024-06-17
abcr	AB599269-250mg	4-Fluoro-2,5-dimethylphenol; .	196519-58-1		250mg	€79.20	2024-07-19
Alichem	A010009779-250mg	2,5-Dimethyl-4-fluorophenol	196519-58-1	97%	250mg	$489.60	2023-09-02
Apollo Scientific	PC910227-250mg	4-Fluoro-2,5-dimethylphenol	196519-58-1	95%	250mg	£64.00	2025-02-22
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD471502-1g	4-Fluoro-2,5-dimethylphenol	196519-58-1	97%	1g	￥2380.0
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	F955488-100mg	4-Fluoro-2,5-dimethylphenol	196519-58-1	95%	100mg	￥675.00

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4. Phenol oxidation and biosynthesis. Part XII. Stereochemical studies related to the biosynthesis of the morphine alkaloids

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7. Benzylic C(sp3)–C(sp2) cross-coupling of indoles enabled by oxidative radical generation and nickel catalysis†

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10. Improved pharmacokinetics of mercaptopurine afforded by a thermally robust hemihydrate†

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